![molecular formula C12H13N3O B2729639 (Z)-2-cyano-N-propan-2-yl-3-pyridin-3-ylprop-2-enamide CAS No. 444552-28-7](/img/structure/B2729639.png)
(Z)-2-cyano-N-propan-2-yl-3-pyridin-3-ylprop-2-enamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(Z)-2-cyano-N-propan-2-yl-3-pyridin-3-ylprop-2-enamide, also known as CEP-33779, is a small molecule inhibitor that targets the signal transducer and activator of transcription 3 (STAT3) pathway. This molecule has been the subject of numerous scientific studies due to its potential therapeutic applications in cancer and other diseases.
Mechanism of Action
(Z)-2-cyano-N-propan-2-yl-3-pyridin-3-ylprop-2-enamide inhibits the STAT3 pathway by binding to the SH2 domain of STAT3, preventing its phosphorylation and subsequent activation. This leads to the downregulation of STAT3 target genes involved in cancer cell survival and proliferation.
Biochemical and Physiological Effects
In addition to its anti-tumor effects, this compound has been shown to have anti-inflammatory effects in various disease models. This molecule has also been studied for its potential neuroprotective effects in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
Advantages and Limitations for Lab Experiments
(Z)-2-cyano-N-propan-2-yl-3-pyridin-3-ylprop-2-enamide has several advantages for lab experiments, including its small size and ease of synthesis. However, this molecule has limited solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings.
Future Directions
There are several potential future directions for research on (Z)-2-cyano-N-propan-2-yl-3-pyridin-3-ylprop-2-enamide. One area of interest is the development of more potent and selective inhibitors of the STAT3 pathway. Another potential direction is the investigation of combination therapies involving this compound and other anti-cancer agents. Additionally, further research is needed to fully understand the potential therapeutic applications of this compound in neurodegenerative diseases and other inflammatory conditions.
Synthesis Methods
The synthesis of (Z)-2-cyano-N-propan-2-yl-3-pyridin-3-ylprop-2-enamide involves several steps, including the reaction of 2-cyanopyridine with 2-bromo-1-phenylpropane to form 2-(3-bromopropyl)pyridine. This compound is then reacted with 2-cyano-N,N-diisopropylacetamide to form this compound. The final product is obtained through purification and isolation steps.
Scientific Research Applications
(Z)-2-cyano-N-propan-2-yl-3-pyridin-3-ylprop-2-enamide has been extensively studied for its potential therapeutic applications in cancer. STAT3 is a transcription factor that plays a key role in cancer cell survival, proliferation, and metastasis. Inhibition of the STAT3 pathway has been shown to have anti-tumor effects in various cancer types, including breast, lung, and pancreatic cancer.
properties
IUPAC Name |
(Z)-2-cyano-N-propan-2-yl-3-pyridin-3-ylprop-2-enamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N3O/c1-9(2)15-12(16)11(7-13)6-10-4-3-5-14-8-10/h3-6,8-9H,1-2H3,(H,15,16)/b11-6- |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BEXFASSOPPNCSB-WDZFZDKYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC(=O)C(=CC1=CN=CC=C1)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)NC(=O)/C(=C\C1=CN=CC=C1)/C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.